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Compound of Interest

Compound Name: Acetohydrazide-D3

Cat. No.: B590809

In-Depth Technical Guide to Acetohydrazide-D3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Acetohydrazide-D3, a deuterated
analog of acetohydrazide. This document details its fundamental properties, a representative
synthetic protocol, and its primary application as an internal standard in quantitative
bioanalysis. The information is intended to support researchers in drug metabolism,
pharmacokinetics (DMPK), and other fields where precise quantification of acetohydrazide is
critical.

Core Data Presentation

The key quantitative data for Acetohydrazide-D3 are summarized in the table below for quick

reference.
Parameter Value Reference(s)
CAS Number 1028333-41-6 [1]
Molecular Formula C2H3D3N20 [1]
Molecular Weight 77.10 g/mol [1]
Synonyms Acetic-2,2,2-D3 Acid Hydrazide [1]
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Experimental Protocols
Synthesis of Acetohydrazide-D3

The synthesis of Acetohydrazide-D3 involves the reaction of a deuterated acetic acid
derivative with hydrazine hydrate. This method is a modification of the standard synthesis of
acetohydrazide.

Objective: To synthesize Acetohydrazide-D3 via hydrazinolysis of a deuterated ethyl acetate
precursor.

Materials:

o Ethyl acetate-d3

e Hydrazine hydrate (99%)
» Absolute Ethanol

Procedure:

Dissolve ethyl acetate-d3 (1 equivalent) in absolute ethanol in a round-bottom flask.

Add hydrazine hydrate (2 equivalents) to the solution.

Reflux the reaction mixture for 6-12 hours. The progress of the reaction can be monitored by
Thin Layer Chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature.

The precipitated solid, Acetohydrazide-D3, is then collected by filtration.

Wash the collected solid with cold ethanol and dry under vacuum to yield the final product.

This protocol is adapted from general procedures for the synthesis of hydrazides from esters.

Mandatory Visualization
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The following diagrams illustrate the logical relationships and workflows pertinent to the

synthesis and application of Acetohydrazide-D3.
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Synthesis Pathway for Acetohydrazide-D3
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Workflow for Bioanalysis using Acetohydrazide-D3
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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